N-(6-((4-((2-fluorophenyl)amino)-4-oxobutyl)thio)pyridazin-3-yl)thiophene-2-carboxamide

• IUPAC Name: N-[6-[4-(2-fluoroanilino)-4-oxobutyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H17FN4O2S2/c20-13-5-1-2-6-14(13)21-17(25)8-4-12-28-18-10-9-16(23-24-18)22-19(26)15-7-3-11-27-15/h1-3,5-7,9-11H,4,8,12H2,(H,21,25)(H,22,23,26)
• InChI Key: XNXXIANCCWINDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CCCSC2=NN=C(C=C2)NC(=O)C3=CC=CS3)F
• Molecular Formula: C19H17FN4O2S2
• Molecular Weight: 416.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyridazine ring, a thiophene ring, and a carboxamide group. It also has a fluorophenyl group and a thioether linkage. These features suggest that it could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridazine and thiophene rings, the introduction of the fluorophenyl group, and the formation of the carboxamide group. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridazine and thiophene rings would give the molecule a certain degree of rigidity, while the fluorophenyl group and the carboxamide group could potentially participate in various intermolecular interactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the carboxamide group could potentially undergo hydrolysis or condensation reactions, while the fluorophenyl group could be involved in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure and the nature of its functional groups.

Scientific Research Applications

Antitumor and Immunomodulatory Activity

• STING Agonism : This compound activates the stimulator of interferon genes (STING) pathway. STING is an essential immune-associated protein located in the endoplasmic reticulum membrane. Upon activation by its agonists, STING triggers the IRF and NF-κB pathways, leading to the production of type I interferons and proinflammatory cytokines. .
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Antibacterial and Antioxidant Properties

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Cytotoxic Activity

• In vitro cytotoxicity assays have evaluated the compound’s impact on cell viability. Researchers have assessed its effects on various cancer cell lines using the MTT assay. .

Mechanism of Action

The biological activity of this compound would depend on its interactions with biological targets. The presence of the fluorophenyl and carboxamide groups suggests that it could potentially interact with various enzymes or receptors.

Safety and Hazards

The safety and potential hazards associated with this compound would depend on its reactivity and biological activity. Proper precautions should be taken when handling and storing this compound.

Future Directions

Further studies could be conducted to explore the potential applications of this compound in various fields, such as medicinal chemistry or material science.